Cas no 106732-70-1 (Benzenemethanol, 4-(methylsulfinyl)-)

• Product Name: Benzenemethanol, 4-(methylsulfinyl)-
• CAS No: 106732-70-1
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 1184099
• PubChem ID: 10931858
• Update Time: 2025-04-20

Benzenemethanol, 4-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-(methylsulfinyl)-
• (4-methylsulfinylphenyl)methanol
• 4-Methylsulfinylbenzyl alcohol
• 106732-70-1
• DB-007841
• DTXSID70448738
• SCHEMBL505756
• (4-(Methylsulfinyl)phenyl)methanol
• (4-methylsulfinyl-phenyl)-methanol
• [4-(methylsulfinyl)phenyl]methanol
• 4-(methylsulfinyl) benzyl alcohol

• Inchi： 1S/C8H10O2S/c1-11(10)8-4-2-7(6-9)3-5-8/h2-5,9H,6H2,1H3
• InChI Key： WNEWOXDCIZAOTR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(CO)=CC=1)=O

Computed Properties

• Exact Mass: 170.04015073g/mol
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.51000
• LogP: 1.78200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides